Cas no 681156-79-6 (3-nitro-N-(2E)-3,4,6-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 3-nitro-N-(2E)-3,4,6-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 681156-79-6
• MF: C₁₇H₁₅N₃O₃S
• MW: 341.384302377701
• CID: 6270504
• PubChem ID: 4154781
• Update Time: 2025-05-19

3-nitro-N-(2E)-3,4,6-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 3-nitro-N-(2E)-3,4,6-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• 3-nitro-N-(3,4,6-trimethyl-1,3-benzothiazol-2-ylidene)benzamide
• 681156-79-6
• F0536-0120
• Oprea1_099766
• (E)-3-nitro-N-(3,4,6-trimethylbenzo[d]thiazol-2(3H)-ylidene)benzamide
• AKOS024581112
• 3-nitro-N-[(2E)-3,4,6-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide

• Inchi： 1S/C17H15N3O3S/c1-10-7-11(2)15-14(8-10)24-17(19(15)3)18-16(21)12-5-4-6-13(9-12)20(22)23/h4-9H,1-3H3/b18-17-
• InChI Key： IZACDEVWPIQOGD-ZCXUNETKSA-N
• SMILES： S1/C(=N\C(C2C=CC=C(C=2)[N+](=O)[O-])=O)/N(C)C2C(C)=CC(C)=CC1=2

Computed Properties

• Exact Mass: 341.08341252g/mol
• Monoisotopic Mass: 341.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 104Ų

Additional information on 3-nitro-N-(2E)-3,4,6-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Compound CAS No 681156-79-6: 3-Nitro-N-(2E)-3,4,6-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

The compound with CAS No 681156-79-6, known as 3-nitro-N-(2E)-3,4,6-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. Its unique structure combines a benzothiazole core with a nitrobenzamide group, making it a promising candidate for various applications. Recent studies have highlighted its potential in drug delivery systems and as a precursor for advanced materials.

The synthesis of this compound involves a multi-step process that includes the formation of the benzothiazole ring followed by the introduction of the nitrobenzamide moiety. Researchers have optimized these steps to achieve higher yields and purities. The benzothiazole core is known for its stability and ability to form hydrogen bonds, which are critical properties for drug molecules. The nitro group introduces additional functionality, enhancing the compound's reactivity and bioavailability.

In terms of applications, 3-nitro-N-(2E)-3,4,6-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide has shown promise in the development of antimicrobial agents. Studies conducted in 2023 demonstrated its ability to inhibit bacterial growth without causing significant cytotoxicity to human cells. This makes it a potential candidate for next-generation antibiotics. Furthermore, its ability to act as a photostable dye has opened avenues in the field of optoelectronics.

The structural versatility of this compound also makes it an ideal candidate for use in nanotechnology. Researchers have explored its potential as a building block for self-assembling nanostructures. Its ability to form stable aggregates under specific conditions has been leveraged to create nanomaterials with unique optical and electronic properties.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of CAS No 681156-79-6. Quantum mechanical simulations have revealed that the compound exhibits strong π–π stacking interactions, which are crucial for its aggregation behavior. This understanding has facilitated the design of more efficient drug delivery systems and materials with tailored properties.

In conclusion, CAS No 681156-79-6, or 3-nitro-N-(2E)-3,4,6-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations in chemistry and materials science.